N,N-dimethyl-2-(3-methylindol-1-yl)acetamide

• IUPAC Name: N,N-dimethyl-2-(3-methylindol-1-yl)acetamide
• InChI: InChI=1S/C13H16N2O/c1-10-8-15(9-13(16)14(2)3)12-7-5-4-6-11(10)12/h4-8H,9H2,1-3H3
• InChI Key: PWFGBINBMNMCJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C2=CC=CC=C12)CC(=O)N(C)C
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol

Description

N,N-dimethyl-2-(3-methylindol-1-yl)acetamide, also known as DMIA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N,N-dimethyl-2-(3-methylindol-1-yl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in the growth and survival of cancer cells. This compound has also been shown to activate certain signaling pathways that are involved in the protection of neurons from damage.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to protect neurons from damage by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-2-(3-methylindol-1-yl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under a variety of conditions. However, this compound is also highly toxic and must be handled with care. Additionally, this compound has poor solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on N,N-dimethyl-2-(3-methylindol-1-yl)acetamide. One area of interest is the development of this compound-based anti-cancer drugs. Another potential direction is the investigation of this compound as a neuroprotective agent in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields of research.

Synthesis Methods

N,N-dimethyl-2-(3-methylindol-1-yl)acetamide can be synthesized through a simple reaction between N,N-dimethylacetamide and 3-methylindole in the presence of a catalyst. The reaction yields this compound as a white crystalline solid with a melting point of 96-98°C.

Scientific Research Applications

N,N-dimethyl-2-(3-methylindol-1-yl)acetamide has been studied for its potential use in various fields of scientific research. In the field of medicinal chemistry, this compound has been investigated as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. This compound has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.